N-(4-ethoxyphenyl)-4,6-di-4-morpholinyl-1,3,5-triazin-2-amine

• IUPAC Name: N-(4-ethoxyphenyl)-4,6-dimorpholin-4-yl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C19H26N6O3/c1-2-28-16-5-3-15(4-6-16)20-17-21-18(24-7-11-26-12-8-24)23-19(22-17)25-9-13-27-14-10-25/h3-6H,2,7-14H2,1H3,(H,20,21,22,23)
• InChI Key: HFBNIJOVWGRREA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=NC(=NC(=N2)N3CCOCC3)N4CCOCC4
• Molecular Formula: C19H26N6O3
• Molecular Weight: 386.4 g/mol

Description

Synthesis Analysis

• [2+2] Ketene-Imine Cycloaddition (Staudinger Reaction) : Fourteen new N-(4-ethoxyphenyl)-2-azetidinones (denoted as 8a-n) are synthesized through this standard reaction. The starting materials include 4-ethoxyaniline and 1-benzothiophene-3-carbaldehyde. The resulting compounds serve as intermediates for further dearylation.

Molecular Structure Analysis

The molecular formula of N-(4-ethoxyphenyl)-4,6-di-4-morpholinyl-1,3,5-triazin-2-amine is C₁₇H₂₃N₅O₂S . The compound crystallizes in the orthorhombic space group Pca2₁ . It contains weak C–H···O intermolecular and C–H···N intramolecular hydrogen bonds. The molecular electrostatic potential surface reveals negative regions near N and O atoms, while the most positive region is located on the sulfur-bonded carbon atom.

Chemical Reactions Analysis

• Oxidative N-Deprotection : The N-(4-ethoxyphenyl) group on β-lactams can be oxidatively removed by ceric ammonium nitrate (CAN) . Treatment of the synthesized N-(4-ethoxyphenyl)-2-azetidinones with CAN yields the N-dearylated 2-azetidinones in good to excellent yields.